![molecular formula C4F10O5S2 B115279 Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether CAS No. 146829-79-0](/img/structure/B115279.png)
Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether
Overview
Description
“Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether” is a chemical compound with the molecular formula C4F10O5S2 and a molecular weight of 382.15 . It is also known by other names such as “BIS(2-FLUOROSULPHONYLTETRAFLUOROETHYL) ETHER” and "1,5-BIS(FLUOROSULFONYL)OCTAFLUORO-3-OXAPENTANE" .
Physical and Chemical Properties This compound has a boiling point of 120 °C (at a pressure of 750 Torr) and a predicted density of 1.933±0.06 g/cm3 . It is a clear liquid .
Scientific Research Applications
Proteomics Research
Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is utilized in proteomics research . This field involves the large-scale study of proteins, particularly their structures and functions. The compound’s unique chemical properties make it suitable for protein characterization and quantification, protein-protein interaction studies, and biomarker discovery .
Fluorination Reagents
The compound serves as a fluorination reagent in organic synthesis. Its ability to introduce fluorine atoms into organic molecules is valuable for creating compounds with enhanced chemical stability, resistance to degradation, and biological activity .
Fluorous Chemistry
In fluorous chemistry , this ether is used to facilitate the separation of products from reactants or catalysts. The fluorous phase acts as a separate phase that can be easily separated from the organic or aqueous phases, streamlining product purification .
Synthesis of Fluorinated Building Blocks
This compound is instrumental in synthesizing fluorinated building blocks for pharmaceuticals and agrochemicals. The introduction of fluorine atoms can significantly alter the biological activity of these compounds, often leading to improved efficacy and selectivity .
Reagents for Preparing Animal Disease Models
Researchers use this compound as a reagent in the preparation of animal disease models . These models are crucial for studying the progression of diseases and testing the efficacy of therapeutic agents .
Development of Fluorinated Ether Solvents
Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is used in the development of fluorinated ether solvents . These solvents are characterized by their high chemical and thermal stability, making them suitable for specialized industrial applications .
Safety and Hazards
“Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether” is classified as an irritant under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The compound carries the GHS hazard statement H314, which indicates that it causes severe skin burns and eye damage . Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray (P260), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
properties
IUPAC Name |
1,1,2,2-tetrafluoro-2-(1,1,2,2-tetrafluoro-2-fluorosulfonylethoxy)ethanesulfonyl fluoride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4F10O5S2/c5-1(6,3(9,10)20(13,15)16)19-2(7,8)4(11,12)21(14,17)18 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKJIAQKFEYWIKU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(F)(F)S(=O)(=O)F)(OC(C(F)(F)S(=O)(=O)F)(F)F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4F10O5S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50380829 |
Source
|
| Record name | Bis[2-(fluorosulphonyl)tetrafluoroethyl]ether | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50380829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
382.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether | |
CAS RN |
146829-79-0 |
Source
|
| Record name | Bis[2-(fluorosulphonyl)tetrafluoroethyl]ether | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50380829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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